Cas no 1028252-13-2 (4-Bromo-7-chloroisoquinolin-1(2H)-one)

4-Bromo-7-chloroisoquinolin-1(2H)-one is a halogenated isoquinoline derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and chloro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The compound's rigid heterocyclic structure contributes to its stability, while the ketone group at the 1-position allows for selective modifications. It is particularly valuable in the synthesis of bioactive molecules, including potential kinase inhibitors and antimicrobial agents. High purity grades ensure consistent performance in synthetic applications. Its well-defined chemical properties facilitate precise control in complex organic transformations, supporting advancements in medicinal chemistry and material science.

4-Bromo-7-chloroisoquinolin-1(2H)-one structure

1028252-13-2 structure

Product Name:4-Bromo-7-chloroisoquinolin-1(2H)-one

CAS No:1028252-13-2

MF:C₉H₅BrClNO

MW:258.499100446701

MDL:MFCD13193317

CID:1025803

PubChem ID:59423588

Update Time:2025-05-28

4-Bromo-7-chloroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-7-chloroisoquinolin-1(2H)-one
- 4-bromo-7-chloro-2H-isoquinolin-1-one
- 4-bromo-7-chloroisoquinolin-1-ol
- AK-30705
- ANW-72673
- CTK8C4665
- KB-240875
- SureCN2617535
- 4-bromo-7-chloro-1,2-dihydroisoquinolin-1-one
- DNIKNSRKTYSIMS-UHFFFAOYSA-N
- 1028252-13-2
- AS-50172
- SCHEMBL2617535
- DA-39829
- AKOS016007557
- CS-0186963
- A921570
- O11189
- MFCD13193317
- SCHEMBL14125644
- EN300-397651
- DTXSID00731963
- MDL： MFCD13193317
- Inchi： 1S/C9H5BrClNO/c10-8-4-12-9(13)7-3-5(11)1-2-6(7)8/h1-4H,(H,12,13)
- InChI Key： DNIKNSRKTYSIMS-UHFFFAOYSA-N
- SMILES： BrC1=CNC(C2C=C(C=CC=21)Cl)=O

Computed Properties

Exact Mass: 256.92435
Monoisotopic Mass: 256.92430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

4-Bromo-7-chloroisoquinolin-1(2H)-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P261-P302+P352-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4-Bromo-7-chloroisoquinolin-1(2H)-one Pricemore >>

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